Cas no 941930-06-9 (N-(2Z)-5-methoxy-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide)

• Product Name: N-(2Z)-5-methoxy-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• CAS No: 941930-06-9
• MF: C₁₃H₁₆N₂O₂S₂
• MW: 296.408340454102
• CID: 5506025
• PubChem ID: 18586766
• Update Time: 2025-10-30

N-(2Z)-5-methoxy-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(5-methoxy-3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-ylidene)acetamide
• N-[5-methoxy-3-(2-methylsulfanylethyl)-1,3-benzothiazol-2-ylidene]acetamide
• VU0501526-1
• N-[(2Z)-5-methoxy-3-[2-(methylsulfanyl)ethyl]-2,3-dihydro-1,3-benzothiazol-2-ylidene]acetamide
• 941930-06-9
• AKOS024470721
• F2826-1631
• N-(2Z)-5-methoxy-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

• Inchi： 1S/C13H16N2O2S2/c1-9(16)14-13-15(6-7-18-3)11-8-10(17-2)4-5-12(11)19-13/h4-5,8H,6-7H2,1-3H3/b14-13-
• InChI Key： QHWUJXQUDGGYGV-YPKPFQOOSA-N
• SMILES： S1/C(=N\C(C)=O)/N(CCSC)C2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 296.06532010g/mol
• Monoisotopic Mass: 296.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.5Ų

Additional information on N-(2Z)-5-methoxy-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

Comprehensive Overview of N-(2Z)-5-methoxy-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS No. 941930-06-9)

N-(2Z)-5-methoxy-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS No. 941930-06-9) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its benzothiazole core and methoxy and methylsulfanyl functional groups, exhibits potential applications in drug discovery and development. Researchers are particularly intrigued by its Z-configuration and the presence of a thiazole ring, which are critical for its biological activity.

The compound's CAS No. 941930-06-9 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature. Its systematic name, N-(2Z)-5-methoxy-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide, highlights its intricate structure, which includes a dihydrobenzothiazole moiety and an acetamide side chain. These features make it a subject of study for its potential interactions with biological targets, such as enzymes and receptors.

In recent years, the demand for benzothiazole derivatives has surged due to their diverse pharmacological properties. Compounds like N-(2Z)-5-methoxy-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide are being explored for their anti-inflammatory, antimicrobial, and anticancer activities. The methoxy group in its structure is often associated with enhanced bioavailability, while the methylsulfanyl moiety may contribute to its metabolic stability.

One of the most frequently asked questions about this compound is its synthesis pathway. Researchers have developed multi-step synthetic routes to achieve high purity and yield. The Z-configuration of the double bond in the acetamide group is particularly challenging to maintain, requiring precise reaction conditions. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity.

The compound's potential applications extend to neurological research, where its interaction with neurotransmitter receptors is under investigation. Preliminary studies suggest that it may modulate specific signaling pathways, making it a candidate for treating neurodegenerative diseases. Additionally, its benzothiazole core is structurally similar to other bioactive molecules, which broadens its scope in medicinal chemistry.

Another area of interest is the compound's solubility and stability under various conditions. These properties are crucial for its formulation into drug products. Researchers are optimizing excipient combinations to enhance its delivery and efficacy. The methylsulfanyl group, in particular, may influence its pharmacokinetic profile, affecting absorption and distribution in the body.

From an industrial perspective, CAS No. 941930-06-9 is a valuable intermediate in the synthesis of more complex molecules. Its scalable production is a topic of ongoing research, with efforts focused on reducing costs and improving yield. The compound's patent status and regulatory compliance are also critical considerations for its commercial viability.

In conclusion, N-(2Z)-5-methoxy-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS No. 941930-06-9) represents a promising area of research in pharmaceutical sciences. Its unique structure and potential biological activities make it a compound of significant interest. As studies progress, it may pave the way for new therapeutic agents addressing unmet medical needs.